Cas no 2034570-57-3 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide)
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylmethoxyacetamide
- N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide
-
- Inchi: 1S/C17H19NO3S/c1-13(19)16-8-7-15(22-16)9-10-18-17(20)12-21-11-14-5-3-2-4-6-14/h2-8H,9-12H2,1H3,(H,18,20)
- InChI Key: FVGGOICKWHLJSR-UHFFFAOYSA-N
- SMILES: C(NCCC1SC(C(C)=O)=CC=1)(=O)COCC1=CC=CC=C1
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6518-2295-2μmol |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-5μmol |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-10μmol |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-20μmol |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-1mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-2mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-3mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-4mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-5mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6518-2295-10mg |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide |
2034570-57-3 | 10mg |
$79.0 | 2023-09-08 |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide
Professional Introduction to N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide (CAS No. 2034570-57-3)
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide, identified by its CAS number 2034570-57-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both acetylthiophene and benzyloxy functional groups suggests a multifaceted role in various biochemical pathways, making it a subject of extensive investigation.
The structural composition of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide encompasses a thiophene ring, which is a well-known heterocyclic structure frequently encountered in pharmaceuticals. The acetylation at the 5-position of the thiophene ring introduces a polar carbonyl group, enhancing the compound's solubility and reactivity. This modification is particularly noteworthy, as it can influence the compound's interaction with biological targets, thereby affecting its pharmacological properties.
The benzyloxy group at the 2-position of the acetamide moiety further contributes to the compound's complexity. This group not only increases the molecular weight but also imparts additional hydrophobicity, which can be crucial for membrane permeability and metabolic stability. The combination of these functional groups makes N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Studies have shown that compounds containing thiophene rings exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The acetylthiophene moiety in N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide is particularly relevant in this context, as it has been implicated in modulating various enzymatic pathways. For instance, research indicates that thiophene derivatives can interact with proteins involved in signal transduction and cell proliferation, making them valuable tools in therapeutic research.
The benzyloxy group also plays a critical role in the compound's pharmacological profile. This moiety has been widely used in drug design due to its ability to enhance binding affinity and metabolic stability. In particular, benzyloxy-substituted amides have shown promise in inhibiting enzymes such as kinases and proteases, which are often overexpressed in diseases like cancer and inflammation. The presence of this group in N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide suggests that it may exhibit similar inhibitory effects.
The synthesis of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetylthiophene ring typically involves Friedel-Crafts acylation followed by reduction, while the benzyloxy group is often introduced via nucleophilic substitution or coupling reactions. These synthetic strategies highlight the compound's complexity and underscore the importance of meticulous experimental design to achieve high yields and purity.
Evaluation of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide's biological activity has revealed several promising leads. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.
The compound's structural features also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to explore its interactions with biological targets, providing insights into potential binding modes and affinity. These studies have identified key residues on the target proteins that could be optimized to enhance binding efficacy. Such information is invaluable for designing next-generation derivatives with improved pharmacological profiles.
The future direction of research on N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide includes both in vitro and in vivo studies to validate its biological activities and assess its safety profile. Preclinical trials will be essential to evaluate its efficacy in animal models of disease, providing a foundation for potential clinical development. Furthermore, exploring derivative compounds through structural modifications may uncover novel therapeutic applications.
In conclusion, N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzylooxy)acetamide (CAS No. 2034570-57-3) strong>) represents a significant advancement in pharmaceutical research due to its complex structure and multifaceted biological activities. Its unique combination of functional groups positions it as a versatile tool for drug discovery and molecular biology studies. As research continues to uncover new applications for thiophene derivatives, compounds like this one are poised to play a crucial role in developing innovative therapies for various diseases.
2034570-57-3 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(benzyloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)